Cas no 1017606-58-4 ((S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate)

• Product Name: (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate
• CAS No: 1017606-58-4
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• MDL: MFCD28975218
• CID: 1005893
• PubChem ID: 53486172
• Update Time: 2025-10-28

(S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate
• 2-Ethyl-3-methoxybenzoic acid
• 3-Fluoropyridine-5-boronic acid pinacol ester
• tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate
• tert-butyl 4-[(2S)-2-aminopropyl]piperazine-1-carboxylate
• (S)-tert-butyl-4-(2-aminopropyl)piperazine-1-carboxylate
• AK-40734
• ANW-72403
• CTK8C4586
• KB-05694
• RL00093
• -tert-Butyl 4-(2-aminopropyl)
• 1-Boc-4-[(2S)-2-aMinopropyl]-piperazine 2HCl
• tert-Butyl 4-(2-aMinopropyl)piperazine-1-carboxyla
• 1-Boc-4-[(2S)-2-aminopropyl]-piperazinedihydrochloride
• (S)-4-(2-Amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester
• 1017606-58-4
• tert-butyl (S)-4-(2-aminopropyl)piperazine-1-carboxylate
• DTXSID10704865
• (S)-Tert-butyl4-(2-aminopropyl)piperazine-1-carboxylate
• DS-13685
• AKOS005266626
• MFCD18249855
• A850642
• SCHEMBL23497107
• J-502545
• F13100
• AC-22487
• 1-Piperazinecarboxylic acid, 4-[(2S)-2-aminopropyl]-, 1,1-dimethylethyl ester
• CS-0084838

• MDL： MFCD28975218
• Inchi： 1S/C12H25N3O2/c1-10(13)9-14-5-7-15(8-6-14)11(16)17-12(2,3)4/h10H,5-9,13H2,1-4H3/t10-/m0/s1
• InChI Key： YRSSUIZMGOJGOZ-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C[C@H](C)N)CC1)=O

Computed Properties

• Exact Mass: 243.19500
• Monoisotopic Mass: 243.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• PSA: 58.80000
• LogP: 1.46240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate

Recent Advances in the Study of (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate (CAS: 1017606-58-4)

The compound (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate (CAS: 1017606-58-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its chiral structure and functional groups make it a versatile building block for the development of pharmaceuticals targeting central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems has been a focal point of recent investigations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate using asymmetric catalysis, achieving high enantiomeric purity (>99% ee). This advancement has significant implications for scalable production and quality control in pharmaceutical manufacturing. The study also explored the compound's pharmacokinetic properties, revealing favorable absorption and distribution characteristics in preclinical models.

Another notable development comes from a collaborative research effort between academic and industrial laboratories, which investigated the compound's potential as a precursor for serotonin receptor modulators. The research, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that derivatives of (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate exhibited selective binding affinity for 5-HT1A receptors, suggesting potential applications in the treatment of mood disorders.

From a safety perspective, recent toxicological studies have provided valuable data on the compound's safety profile. A 2024 preclinical assessment reported in Regulatory Toxicology and Pharmacology indicated that (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate showed no significant genotoxic effects at therapeutic concentrations, supporting its further development as a pharmaceutical intermediate.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in the past two years covering novel synthetic routes and therapeutic applications. These developments suggest that (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate will continue to be an important focus of research in the coming years, particularly in the areas of CNS drug discovery and precision medicine.

In conclusion, the current research landscape for (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate (CAS: 1017606-58-4) demonstrates its significant potential as a valuable intermediate in pharmaceutical synthesis and as a foundation for developing novel therapeutic agents. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in medicinal chemistry.